1-(6-Bromopyridin-2-yl)-2-hydroxyethanone
Cat. No. B8788132
M. Wt: 216.03 g/mol
InChI Key: IMZVZKPJHNMDMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:12].[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([C:8]([CH2:9][OH:10])=[O:11])[n:7]1.[CH3:14][CH2:15][OH:16].[Na+:13]>>[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([CH:8]([CH2:9][OH:10])[OH:11])[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(CO)c1cccc(Br)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCC(O)c1cccc(Br)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
